2-Butylsulfonylacetic acid

• IUPAC Name: 2-butylsulfonylacetic acid
• InChI: InChI=1S/C6H12O4S/c1-2-3-4-11(9,10)5-6(7)8/h2-5H2,1H3,(H,7,8)
• InChI Key: BUEVTXQZLGSQGC-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)CC(=O)O
• Molecular Formula: C6H12O4S
• Molecular Weight: 180.22 g/mol
• CAS RN: 91326-22-6

Description

The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include the compound’s role or use in industry or research.

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It may include details of the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves the study of properties such as melting point, boiling point, solubility, density, and reactivity. These properties can often be predicted using computational chemistry.

Scientific Research Applications

Nanocatalysis in Green Chemistry

2-Butylsulfonylacetic acid and its derivatives have potential applications in nanocatalysis, specifically in the synthesis of various organic compounds. For example, a study demonstrated the use of a novel magnetic nanocatalyst for the green synthesis of 1-substituted-1H-1,2,3,4-tetrazoles in water, highlighting an efficient and environmentally friendly approach to chemical synthesis (Ghasemzadeh & Akhlaghinia, 2017).

Advanced Materials for Energy Storage

The compound's derivatives also find use in the development of materials for energy storage and conversion technologies. Research on phosphoric acid-doped imidazolium polysulfone membranes for high-temperature proton exchange membrane fuel cells underscores the potential of butylsulfonylacetic acid derivatives in creating high-performance materials for sustainable energy solutions (Yang et al., 2012).

Environmental Remediation Techniques

Another significant application area is environmental remediation, where derivatives of 2-butylsulfonylacetic acid are used in processes aimed at decomposing persistent environmental pollutants. A study on the photochemical decomposition of perfluorocarboxylic acids using persulfate as a photochemical oxidant demonstrates this application, offering a promising method to neutralize stationary sources of persistent organic pollutants (Hori et al., 2005).

Synthesis of Complex Organic Molecules

Furthermore, 2-butylsulfonylacetic acid and its derivatives play a crucial role in the synthesis of complex organic molecules. For example, research on the nickel-catalyzed cyclopropanation of alkenes via methylene transfer from lithiated tert-butyl methyl sulfone highlights the versatility of these compounds in organic synthesis (Gai, Julia, & Verpeaux, 1991).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on the organism.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It may also include recommendations for safe handling and disposal.

Future Directions

This involves predicting or proposing future research directions. This could be based on the compound’s properties, its potential applications, or unanswered questions about its behavior.